Cas no 70150-67-3 (1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-)

1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- structure
70150-67-3 structure
Product Name:1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
CAS No:70150-67-3
MF:C14H16O3
MW:232.275044441223
CID:1741698
Update Time:2024-11-27

1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-[(phenylmethoxy)methyl]-
    • Inchi: 1S/C14H16O3/c15-13-6-12(7-14(16)8-13)10-17-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
    • InChI Key: LEUIXOUNJRMEHW-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(COCC2=CC=CC=C2)CC(=O)C1

Computed Properties

  • Exact Mass: 232.10998

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 383.5±27.0 °C(Predicted)
  • PSA: 43.37
  • pka: 4.94±0.20(Predicted)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd